Cas no 670259-01-5 (16-(ethylamino)-14-methyl-14-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-8,15-dione)

$16-(ethylamino)-14-methyl-14-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-8,15-dione structure$

670259-01-5 structure

Product Name:16-(ethylamino)-14-methyl-14-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-8,15-dione

CAS No:670259-01-5

MF:C₁₉H₁₆N₂O₂

MW:304.342544555664

CID:5874047

PubChem ID:712714

Update Time:2023-11-21

16-(ethylamino)-14-methyl-14-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-8,15-dione Chemical and Physical Properties

Names and Identifiers

- 3H-Naphtho[1,2,3-de]quinoline-2,7-dione, 1-(ethylamino)-3-methyl-
- SR-01000619982
- AKOS005523063
- SR-01000086294-1
- 16-(ethylamino)-14-methyl-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-8,15-dione
- CHEMBL1767078
- EU-0016862
- SMR000020347
- IDI1_011052
- CHEMBL2003304
- IFLab1_005649
- 1-(ethylamino)-3-methyl-2H-naphtho[1,2,3-de]quinoline-2,7(3H)-dione
- F1414-1209
- 670259-01-5
- HMS1428A17
- HMS2177N03
- cid_712714
- SR-01000619982-3
- 1-(ethylamino)-3-methyl-3H-naphtho[1,2,3-de]quinoline-2,7-dione
- MLS000043530
- SR-01000086294
- 16-(ethylamino)-14-methyl-14-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-8,15-dione
- SR-01000619982-2
- BDBM39880
- Inchi： 1S/C19H16N2O2/c1-3-20-17-16-11-7-4-5-8-12(11)18(22)13-9-6-10-14(15(13)16)21(2)19(17)23/h4-10,20H,3H2,1-2H3
- InChI Key： AVFQMEROHOFTEF-UHFFFAOYSA-N
- SMILES： N1(C)C2=C3C(C(=O)C4=C(C3=C(NCC)C1=O)C=CC=C4)=CC=C2

Computed Properties

Exact Mass: 304.121177757g/mol
Monoisotopic Mass: 304.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 568
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 49.4Å²

Experimental Properties

Density: 1.34±0.1 g/cm3(Predicted)
Boiling Point: 509.9±50.0 °C(Predicted)
pka: 2.92±0.20(Predicted)

16-(ethylamino)-14-methyl-14-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-8,15-dione Pricemore >>

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